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Compound of Interest

Compound Name: MC-PEG2-Boc

Cat. No.: B12395267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "MC-PEG2-Boc" designates a class of bifunctional molecules crucial in

bioconjugation, drug delivery, and the development of novel therapeutics such as Proteolysis

Targeting Chimeras (PROTACs). These linkers incorporate a polyethylene glycol (PEG) spacer

to enhance solubility and pharmacokinetic properties, a Boc-protected amine for controlled,

sequential reactions, and a second functional group for conjugation. This guide provides a

comprehensive overview of the safety and handling considerations for these reagents, using

Boc-NH-PEG2-COOH as a representative example.

Compound Identification and Properties
Due to the varied nature of the "MC" (Maleimide, Carboxylic Acid, etc.) functional group, it is

imperative to consult the specific Safety Data Sheet (SDS) for the exact molecule being used.

This guide will focus on Boc-NH-PEG2-COOH, a common variant.
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Identifier Value Source

Product Name Boc-NH-PEG2-COOH Biopharma PEG[1]

Synonyms

t-Boc-NH-amido-PEG2-acid, 8-

Boc-amino-3,6-dioxaoctanoic

acid

Advanced ChemTech[2]

CAS Number
1365655-91-9 or 108466-89-3

(for related structures)
Huateng Pharma[3]

Molecular Formula C12H23NO6 Biopharma PEG[1]

Molecular Weight 277.31 g/mol Biopharma PEG[1]

Hazard Identification and Safety Precautions
While a comprehensive, peer-reviewed SDS for Boc-NH-PEG2-COOH is not publicly available,

information for similar Boc-protected amino compounds and general laboratory chemicals

provides a basis for safe handling. These compounds are intended for laboratory research use

only.

Hazard Category Description & Precautionary Statements

Acute Toxicity

The toxicological properties have not been

thoroughly investigated. Assume the substance

is potentially harmful if swallowed, inhaled, or in

contact with skin.

Skin Corrosion/Irritation

May cause skin irritation. P264: Wash hands

thoroughly after handling. P280: Wear protective

gloves.

Eye Damage/Irritation
May cause serious eye irritation. P280: Wear

eye protection.

Respiratory Sensitization

Avoid inhalation of dust or aerosols. Use in a

well-ventilated area or with local exhaust

ventilation.
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Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Use chemical safety goggles.

Skin Protection Wear protective gloves (e.g., nitrile rubber).

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator is

recommended.

Body Protection Wear a standard laboratory coat.

Handling, Storage, and Disposal
Proper handling and storage are critical to maintain the integrity of the reagent and ensure

laboratory safety.

Aspect Recommendation Source

Storage Temperature Store at -20°C or -5°C. Nanocs, Biopharma PEG

Storage Conditions

Keep in a dry, well-ventilated

place. Protect from light and

avoid direct sunlight. Avoid

frequent freeze-thaw cycles.

Nanocs, Huateng Pharma

Handling

Avoid contact with skin, eyes,

and clothing. Avoid formation

of dust and aerosols.

Disposal

Dispose of in accordance with

local, state, and federal

regulations. Do not flush to

sewer.

Experimental Protocols: Boc Deprotection
A primary use of MC-PEG2-Boc linkers is the deprotection of the Boc group to reveal a primary

amine, which can then be used in subsequent conjugation steps. The following is a general
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protocol for this procedure.

Methodology: Acid-Mediated Boc Deprotection
Dissolution: Dissolve the Boc-protected PEG linker in a suitable solvent such as

dichloromethane (DCM).

Acid Addition: Add an acid, commonly trifluoroacetic acid (TFA), to the solution. The

concentration of TFA can range from 20-50% (v/v).

Reaction: Stir the reaction mixture at room temperature.

Monitoring: Monitor the progress of the reaction using an appropriate analytical technique

such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS) until the starting material is consumed.

Workup: Upon completion, the reaction mixture is concentrated under reduced pressure to

remove the solvent and excess acid. The resulting deprotected linker, often as a TFA salt,

can then be purified.

Visualizing Workflows and Relationships
Experimental Workflow: Boc Deprotection
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Caption: A typical workflow for the acid-mediated deprotection of a Boc-protected PEG linker.
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Logical Relationship: Safe Handling Procedure
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Caption: Logical flow for the safe handling of MC-PEG2-Boc and similar chemical reagents.

Conclusion
MC-PEG2-Boc and its derivatives are invaluable tools in modern drug discovery and

development. While they are not classified as highly hazardous, adherence to standard

laboratory safety protocols is essential. This includes consulting the specific Safety Data Sheet,

utilizing appropriate personal protective equipment, ensuring proper ventilation, and following

established handling and storage procedures. By understanding and implementing these

guidelines, researchers can safely and effectively utilize these versatile linkers in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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